Cas no 557-34-6 (Zinc acetate)

• Product Name: Zinc acetate
• CAS No: 557-34-6
• MF: C₄H₆O₄Zn
• MW: 183.48
• MDL: MFCD00012454
• CID: 38342
• PubChem ID: 24863953
• Update Time: 2026-03-30

Zinc acetate Chemical and Physical Properties

Names and Identifiers

• Zinc acetate
• Acetic acid, zinc(II) salt
• ai3-04465
• Dicarbomethoxyzinc
• siltexcl4
• Zinc diacetate
• zinc(ii)acetate
• Zincacetate,anhydrous
• ZINC ACETATE SOLUTION 1M
• ZincAcetateUsp
• ZincAcetateBp
• zinc acetate solution
• Acetic acid,zinc salt
• Commercial zine acetate
• Galzin
• Zinc di(acetate)
• Zn(CH3COO)2
• Zn(OAc)2
• Acetic acid zinc salt
• 醋酸锌
• Zinc acetate,99%
• MFCD00012454
• AKOS015837576
• HSDB 1043
• ZINC ACETATE [WHO-DD]
• Advanced Jellyfish Sting Kit
• NANODTPA COMPONENT ZINC ACETATE
• Anhydrous Zinc Acetate
• NSC-75801
• Zinc acetato
• EINECS 209-170-2
• CCRIS 3471
• I.C. Ivy Block
• SY010404
• ZA/CG
• Siltex CL 4
• Staphwash Plus
• DTXSID8038770
• NSC75801
• zinc (II) acetate
• DIABETIC SKIN CARE FORMULA
• DTXCID6018770
• NANODTPA ZN-DTPA COMPONENT ZINC ACETATE
• ZINC ACETATE [MI]
• Z0044
• NANO-DTPA CAPSULE COMPONENT ZINC ACETATE
• ZINCUM ACETICUM [HPUS]
• Tox21_302016
• E650
• SCHEMBL51
• ZINC ACETATE ANHYDROUS [HSDB]
• DB14487
• Neat 3B Senior B
• Zinc(II) acetate
• ZINC ACETATE COMPONENT OF DEPINAR
• CAS-557-34-6
• ZINCUM ACETICUM
• Q204639
• 557-34-6
• ZINC ACETATE BASIC
• Zinc acetate anhydrous
• (CH3CO2)2Zn
• Rite Aid Cherry Zinc Lozenges
• Senior B
• CHEMBL1200928
• A918239
• Acetic acid, zinc salt (2:1)
• Acetic acid, zinc salt
• Ivymed
• CHEBI:62984
• cetic acid, zinc salt (8CI,9CI); Zinc acetate (6CI,7CI); Galzin; Siltex CL 4; Zinc diacetate; Zinc(II) acetate
• NS00128936
• Neat 3B Bodysaver
• Zinc Acetate, Trace metals grade
• H2ZEY72PME
• Zn(II)Ac2
• CS-0013863
• C4H6O4Zn
• Skin Restorative
• 82279-57-0
• Stingmed
• NCGC00255475-01
• HEB Honey Lemon Zinc Lozenges
• NSC 75801
• zinc;diacetate
• UNII-H2ZEY72PME
• ANHYDROUS ZINC ACETATE (MART.)
• Venomx
• ANHYDROUS ZINC ACETATE [MART.]
• E70002
• NS00093482

• MDL： MFCD00012454
• Inchi： InChI=1S/2C2H4O2.Zn/c2*1-2(3)4;/h2*1H3,(H,3,4);/q;;+2/p-2
• InChI Key： DJWUNCQRNNEAKC-UHFFFAOYSA-L
• SMILES： CC(=O)[O-].CC(=O)[O-].[Zn+2]

Computed Properties

• Exact Mass: 123.95000
• Monoisotopic Mass: 217.977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 25.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 82.3A^2

Experimental Properties

• Color/Form: White monoclinic flake crystal, with pearl luster and slight vinegar taste
• Density: 1.84 g/mL at 25 °C(lit.)
• Melting Point: 83-86 ºC
• Boiling Point: 117.1°C at 760 mmHg
• Flash Point: 12 °C
• Solubility: Soluble in water, alcohol, dilute mineral acids and alkalies.
• Water Partition Coefficient: Soluble in water, alcohol, dilute mineral acids and alkalies.
• PSA: 37.30000
• LogP: 0.08840
• Solubility: Soluble in water and ethanol
• Merck: 14,10128
• Sensitiveness: Hygroscopic

Zinc acetate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H319,H410
• Warning Statement： P273,P305+P351+P338,P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-36-50/53
• Safety Instruction： S26-S39
• RTECS：AK1500000
• Hazardous Material Identification：
• Safety Term：S26;S39
• Risk Phrases：R36
• HazardClass：9
• TSCA：Yes
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Zinc acetate

Introduction to Zinc Acetate (CAS No. 557-34-6)

Zinc acetate, a compound with the chemical formula C₄H₆O₄Zn, is a widely used chemical in various industries due to its versatile applications. Its CAS number, 557-34-6, uniquely identifies it in the chemical registry, ensuring precise identification and utilization in research and industrial settings. This compound is primarily known for its role as a precursor in the synthesis of other zinc-based materials and its use as a stabilizer and preservative in numerous products.

The production of zinc acetate typically involves the reaction between zinc oxide or zinc hydroxide with acetic acid. This reaction is favored for its simplicity and the high yield of pure product obtained. The resulting compound is a white, crystalline powder that is highly soluble in water, making it an excellent candidate for aqueous-based applications. Its solubility profile also contributes to its widespread use in pharmaceutical formulations, where it serves as an excipient or active ingredient.

In recent years, zinc acetate has garnered significant attention in the field of nanotechnology and material science. Researchers have been exploring its potential as a precursor for the synthesis of zinc oxide nanoparticles (ZnO NPs). These nanoparticles exhibit unique properties that make them valuable for applications such as catalysis, sensors, and biomedical devices. The ability to control the size and morphology of ZnO NPs derived from zinc acetate has opened new avenues for innovation in these areas.

Moreover, zinc acetate has found applications in the pharmaceutical industry beyond its role as an excipient. It has been investigated for its antimicrobial properties, making it a potential candidate for use in wound dressings and antiseptic solutions. Studies have shown that zinc acetate can effectively inhibit the growth of various bacteria and fungi, contributing to faster healing and reduced infection rates. This has led to its incorporation into several over-the-counter (OTC) health products designed to promote skin health and hygiene.

The agrochemical sector also benefits from the use of zinc acetate. It serves as a micronutrient supplement for plants, addressing deficiencies in soil that can hinder growth and yield. Zinc is an essential element for plant development, playing a crucial role in enzyme function and protein synthesis. By incorporating zinc acetate into fertilizers, farmers can enhance crop productivity and improve nutritional quality. This application underscores the compound's importance not only in industrial chemistry but also in sustainable agriculture.

Environmental scientists have also been studying the impact of zinc acetate on aquatic ecosystems. While it is generally considered less toxic compared to other heavy metal compounds, its accumulation in water bodies can still pose risks to aquatic life if not managed properly. Research efforts are focused on developing environmentally friendly methods for synthesizing zinc acetate and mitigating its environmental footprint. These studies highlight the need for responsible chemical management practices to ensure long-term ecological balance.

Industrial applications of zinc acetate extend to textiles, where it is used as a mordant in dyeing processes. The compound helps improve color fastness by forming stable complexes with dyes, ensuring that fabrics retain their color over time. This property makes it particularly valuable in high-end textile manufacturing, where durability and aesthetic appeal are paramount.

Another emerging application of zinc acetate is in energy storage devices, particularly lithium-ion batteries. Researchers have explored its potential as a cathode material due to its ability to form stable lithium-zinc compounds. These compounds exhibit promising electrochemical properties that could enhance battery performance and lifespan. While further research is needed to optimize these applications, they represent an exciting frontier for the use of zinc acetate in advanced technologies.

The versatility of zinc acetate is further demonstrated by its role in catalysis. It has been employed as a catalyst or co-catalyst in various organic reactions, including esterification and hydrolysis processes. Its ability to facilitate these reactions under mild conditions makes it an attractive option for green chemistry initiatives aimed at reducing energy consumption and environmental impact.

In conclusion, zinc acetate (CAS No. 557-34-6) is a multifaceted compound with applications spanning multiple industries. From pharmaceuticals to agriculture, nanotechnology to energy storage, its uses are diverse and continually expanding with ongoing research and innovation. As scientists continue to uncover new properties and applications of this compound, its importance in modern chemistry will only grow stronger.